Cas no 30226-16-5 (2-(1H-Indazol-5-yloxy)acetic Acid)

2-(1H-Indazol-5-yloxy)acetic Acid is a heterocyclic carboxylic acid derivative featuring an indazole core linked to an acetic acid moiety via an ether bond. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The indazole scaffold is known for its pharmacological relevance, often contributing to binding affinity and selectivity in drug design. The acetic acid group enhances solubility and provides a functional handle for further derivatization. Its structural features make it suitable for applications in developing enzyme inhibitors, receptor modulators, and other therapeutic agents. The compound is typically characterized by HPLC, NMR, and mass spectrometry for purity and identity verification.

2-(1H-Indazol-5-yloxy)acetic Acid structure

30226-16-5 structure

Product Name:2-(1H-Indazol-5-yloxy)acetic Acid

CAS No:30226-16-5

MF:C₉H₈N₂O₃

MW:192.1714220047

CID:315729

PubChem ID:207585

Update Time:2025-06-08

2-(1H-Indazol-5-yloxy)acetic Acid Chemical and Physical Properties

Names and Identifiers

- Acetic acid,2-(1H-indazol-5-yloxy)-
- (1H-INDAZOL-5-YLOXY)ACETIC ACID
- 2-(1H-indazol-5-yloxy)acetic acid
- F18226
- SCHEMBL6599753
- Acide (indazolyl-5' oxy)acetique
- J-505353
- Acide (indazolyl-5' oxy)acetique [French]
- Acetic acid, (1H-indazol-5-yloxy)-
- DTXSID10184325
- ACETIC ACID, 2-(1H-INDAZOL-5-YLOXY)-
- A876258
- 30226-16-5
- 2-((1H-Indazol-5-yl)oxy)acetic acid
- 2-((1H-Indazol-5-yl)oxy)aceticacid
- 2-(1H-Indazol-5-yloxy)acetic Acid
- Inchi： 1S/C9H8N2O3/c12-9(13)5-14-7-1-2-8-6(3-7)4-10-11-8/h1-4H,5H2,(H,10,11)(H,12,13)
- InChI Key： REHXIBSZUOFNEY-UHFFFAOYSA-N
- SMILES： O(CC(=O)O)C1C=CC2=C(C=NN2)C=1

Computed Properties

Exact Mass: 192.05354
Monoisotopic Mass: 192.053
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 222
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 75.2Å²

Experimental Properties

Density: 1.475
Boiling Point: 448.8°Cat760mmHg
Flash Point: 225.2°C
Refractive Index: 1.684
PSA: 75.21

2-(1H-Indazol-5-yloxy)acetic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A145068-2.5mg	2-(1H-Indazol-5-yloxy)acetic Acid	30226-16-5		2.5mg	$ 50.00	2022-05-31
TRC	A145068-5mg	2-(1H-Indazol-5-yloxy)acetic Acid	30226-16-5		5mg	$ 65.00	2022-05-31
TRC	A145068-25mg	2-(1H-Indazol-5-yloxy)acetic Acid	30226-16-5		25mg	$ 210.00	2022-05-31
Chemenu	CM240784-1g	2-((1H-Indazol-5-yl)oxy)acetic acid	30226-16-5	95%	1g	$1014	2023-02-17
Chemenu	CM240784-1g	2-((1H-Indazol-5-yl)oxy)acetic acid	30226-16-5	95%	1g	$1272	2021-08-04
Alichem	A269001831-250mg	2-((1H-Indazol-5-yl)oxy)acetic acid	30226-16-5	95%	250mg	$554.88	2023-09-02
Alichem	A269001831-1g	2-((1H-Indazol-5-yl)oxy)acetic acid	30226-16-5	95%	1g	$1346.40	2023-09-02
Ambeed	A608212-1g	2-((1H-Indazol-5-yl)oxy)acetic acid	30226-16-5	95+%	1g	$1024.0	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1732752-1g	2-((1h-Indazol-5-yl)oxy)acetic acid	30226-16-5	98%	1g	￥10035.00	2024-08-02

2-(1H-Indazol-5-yloxy)acetic Acid Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on 2-(1H-Indazol-5-yloxy)acetic Acid

Comprehensive Overview of Acetic acid,2-(1H-indazol-5-yloxy)- (CAS No. 30226-16-5): Properties, Applications, and Research Insights

Acetic acid,2-(1H-indazol-5-yloxy)- (CAS No. 30226-16-5) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This compound, characterized by the presence of an indazole moiety linked to an acetic acid derivative, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₉H₈N₂O₃, reflects a balanced polarity, making it soluble in common organic solvents like dimethyl sulfoxide (DMSO) and ethanol, which is critical for laboratory applications.

Recent studies highlight the role of Acetic acid,2-(1H-indazol-5-yloxy)- in modulating enzyme activity, particularly in kinase inhibition assays. Researchers are exploring its potential as a scaffold for designing small-molecule inhibitors, a hot topic in drug discovery for conditions like inflammatory diseases. The compound’s indazole-5-oxy group is pivotal for hydrogen bonding interactions, a feature often searched in QSAR (Quantitative Structure-Activity Relationship) analyses. This aligns with the growing demand for computational chemistry tools to predict bioactive conformations.

From an industrial perspective, 30226-16-5 is utilized in optimizing high-throughput screening (HTS) workflows. Its stability under physiological pH conditions makes it suitable for in vitro assays, a frequent search term among biologists. Notably, the compound’s carboxylic acid functionality allows for further derivatization, enabling the synthesis of amide or ester analogs—key strategies in medicinal chemistry to enhance bioavailability.

Environmental and safety profiles of Acetic acid,2-(1H-indazol-5-yloxy)- are also under scrutiny. While not classified as hazardous, proper handling protocols are recommended due to its potential irritant properties. This aligns with the increasing public interest in green chemistry and sustainable laboratory practices, topics frequently queried in academic forums. Analytical techniques like HPLC and LC-MS are commonly employed to verify its purity, ensuring compliance with Good Laboratory Practice (GLP) standards.

In summary, CAS No. 30226-16-5 represents a promising candidate for interdisciplinary research, bridging gaps between organic synthesis, drug development, and molecular modeling. Its adaptability to modern AI-driven drug design platforms further underscores its relevance in contemporary scientific discourse.